Cas no 115797-51-8 (1,6-Hexane-2,2,5,5-d4-diamine(9CI))

• Product Name: 1,6-Hexane-2,2,5,5-d4-diamine(9CI)
• CAS No: 115797-51-8
• MF: C₆H₁₆N₂
• MW: 120.229288101196
• CID: 130935
• PubChem ID: 71308905
• Update Time: 2025-04-19

1,6-Hexane-2,2,5,5-d4-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexane-2,2,5,5-d4-diamine(9CI)
• 1,6-Hexane-2,2,5,5-d4-diamine, Hexamethylene-2,2,5,5-d4-diamine
• 2,2,5,5-tetradeuteriohexane-1,6-diamine
• 1,6-DIAMINO(HEXANE-2,2,5,5-D4)
• 115797-51-8
• DTXSID90745695
• 1,6-Diaminohexane-2,2,5,5-d4
• 1,6-Diaminohexane-2,2,5,5-d4, 98 atom % D
• (2,2,5,5-~2~H_4_)Hexane-1,6-diamine
• 1,6-Hexane-2,2,5,5-d4-diamine, Hexamethylene-2,2,5,5-d4-diamine

• Inchi： 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i3D2,4D2
• InChI Key： NAQMVNRVTILPCV-KHORGVISSA-N
• SMILES： NCC([2H])([2H])CCC([2H])([2H])CN

Computed Properties

• Exact Mass: 120.156455503g/mol
• Monoisotopic Mass: 120.156455503g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 42-45 °C(lit.)
• Boiling Point: 204-205 °C(lit.)
• Flash Point: 81 °C

1,6-Hexane-2,2,5,5-d4-diamine(9CI) Security Information

• Hazardous Material transportation number：UN 2280 8/PG 3
• Hazard Category Code： 21/22-34-37
• Safety Instruction： 22-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R21/22-34-37
• Safety Term：S22-26-36/37/39-45